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Compound of Interest

Compound Name: Tetrahydrofurfuryl alcohol

Cat. No.: B7769624

Essential Safety and Handling Guide for
Tetrahydrofurfuryl Alcohol

This guide provides crucial safety and logistical information for the handling and disposal of
Tetrahydrofurfuryl alcohol (THFA), tailored for research, scientific, and drug development
professionals. Adherence to these procedures is vital for ensuring a safe laboratory
environment.

Chemical Properties and Hazards

Tetrahydrofurfuryl alcohol is a colorless liquid that is combustible and can cause serious eye
irritation.[1][2] It may also lead to skin and respiratory tract irritation.[1] Prolonged or repeated
exposure may have adverse effects on fertility or the unborn child and could potentially cause
liver and kidney damage.[1][2][3] It is essential to handle this chemical with appropriate caution
in a well-ventilated area.[1]
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Property Value
CAS Number 97-99-4
Molecular Formula C5H1002

Boiling Point

178 °C (352.4 °F)

Flash Point

74 °C (165.2 °F)

Autoignition Temperature

282 °C (539.6 °F)

Explosion Limits

Lower: 1.5% vol, Upper: 9.7% vol

Vapor Pressure

2.3 mm Hg @ 39°C

Specific Gravity

1.054 g/cm3

Solubility

Miscible with water

Personal Protective Equipment (PPE)

Appropriate personal protective equipment must be worn at all times when handling

Tetrahydrofurfuryl alcohol.

Protection Type

Recommended Equipment

Eye/Face Protection

Chemical safety goggles or a face shield are
required.[1][4] Standard safety glasses are not

sufficient.

Skin Protection

Wear impervious chemical-resistant gloves
(e.g., Silver Shield) and appropriate protective
clothing to prevent skin exposure.[1][5]
Contaminated clothing should be removed and

washed before reuse.[1]

Respiratory Protection

A NIOSH-approved organic vapor respirator
should be used if misting or vapors occur, or if

working in an area with inadequate ventilation.

[4]115]
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Operational Plan: Safe Handling and Storage

Handling:

Work in a well-ventilated area, preferably under a chemical fume hood.[6]

Avoid contact with eyes, skin, and clothing.[1]

Keep away from heat, sparks, and open flames.[1]

Ground and bond containers when transferring material to prevent static discharge.[1]

Wash hands thoroughly after handling.[1][2]
Storage:

» Store in a cool, dry, well-ventilated area away from incompatible substances such as strong
oxidizing agents.[3]

o Keep containers tightly closed.[1]

o Store locked up and protected from moisture.[2]

Emergency Procedures

First Aid:

o Eyes: Immediately flush with plenty of water for at least 15-20 minutes, occasionally lifting
the upper and lower eyelids.[1][2] Seek immediate medical attention.[1]

» Skin: Immediately flush skin with plenty of water for at least 15 minutes while removing
contaminated clothing.[1]

 Inhalation: Move the victim to fresh air. If breathing is difficult, provide oxygen. Seek medical
attention.[1]

 Ingestion: Do not induce vomiting. Rinse mouth with water. Seek immediate medical
attention.[1][3]
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Spills:
¢ In case of a spill, evacuate the area and remove all sources of ignition.[1]
o Wear appropriate PPE, including respiratory protection.

» Absorb the spill with an inert material such as sand or earth and place it in a suitable
container for disposal.[1]

o Ventilate the area and wash the spill site after material pickup is complete.

Disposal Plan

Chemical waste must be disposed of in accordance with all local, state, and federal
regulations. Do not dispose of it in household trash or down the drain. Contact a licensed
professional waste disposal service to dispose of this material.[4] Empty containers may retain
product residue and should be handled as hazardous waste.[1]

Experimental Workflow for Handling
Tetrahydrofurfuryl Alcohol
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Caption: Workflow for the safe handling of Tetrahydrofurfuryl alcohol.

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b7769624?utm_src=pdf-body-img
https://www.benchchem.com/product/b7769624?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7769624?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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